4-chloro-N-cycloheptylbenzenesulfonamide

• CAS No.: 329937-49-7
• Molecular Formula: C13H18ClNO2S
• Molecular Weight: 287.81g/mol
• IUPAC Name: 4-chloro-N-cycloheptylbenzenesulfonamide
• InChI: InChI=1S/C13H18ClNO2S/c14-11-7-9-13(10-8-11)18(16,17)15-12-5-3-1-2-4-6-12/h7-10,12,15H,1-6H2
• InChI Key: KWICOIRIXARTAX-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)Cl

Description

4-Chloro-N-cycloheptylbenzenesulfonamide (CAS: 329937-49-7) is a sulfonamide derivative with the molecular formula C₁₃H₁₈ClNO₂S and a molar mass of 287.81 g/mol . Structurally, it consists of a benzene ring substituted with a chlorine atom at the para position and a sulfonamide group where the nitrogen is bonded to a cycloheptyl moiety (a seven-membered aliphatic ring).

Sulfonamides are historically significant as antimicrobial agents, but their applications extend to enzyme inhibition (e.g., carbonic anhydrase) and anticancer research . The cycloheptyl substituent in this compound may modulate these activities by altering binding affinity or pharmacokinetic profiles.

Comparison with Similar Compounds

Substituent-Driven Structural Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent	Molecular Formula	Molar Mass (g/mol)	Key Properties/Notes
4-Chloro-N-cycloheptylbenzenesulfonamide	Cycloheptyl	C₁₃H₁₈ClNO₂S	287.81	High lipophilicity due to 7-membered ring; potential for enhanced membrane permeation
4-Chloro-N-cyclohexylbenzenesulfonamide	Cyclohexyl (6-membered)	C₁₂H₁₆ClNO₂S	271.78	L-shaped conformation; forms cyclic dimers via N–H⋯O hydrogen bonds
N-(3-Chlorobenzoyl)-4-chlorobenzenesulfonamide	3-Chlorobenzoyl	C₁₃H₉Cl₂NO₃S	330.19	Acylated sulfonamide; synthesized via POCl3-mediated reaction
4-Chloro-N-{2-[4-(2-methoxyphenyl)piperazinyl]cyclohexyl}benzenesulfonamide	Piperazinyl-cyclohexyl	C₂₄H₃₀ClN₃O₃S	488.03	Piperazine moiety may enhance CNS activity; chiral center introduced
(E)-N-(4-Chlorobenzylidene)-4-methylbenzenesulfonamide	Benzylidene	C₁₄H₁₂ClNO₂S	293.77	Imine group introduces rigidity; used in pharmaceutical intermediates

Physicochemical and Crystallographic Differences

• Cycloheptyl vs. Cyclohexyl derivatives adopt L-shaped conformations with chair-conformation cyclohexyl rings, enabling hydrogen-bonded dimerization (e.g., R₂(8) motifs) . Cycloheptyl’s larger ring may disrupt such packing, though crystallographic data for the title compound is unavailable.

• Acyl vs. Alkyl Substituents :

  • The 3-chlorobenzoyl analog () replaces the cycloalkyl group with an aromatic acyl chain, introducing π-π stacking capabilities but reducing conformational flexibility.